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Compound of Interest

Compound Name:
2,3-Dichloro-4,5-

difluorobenzonitrile

Cat. No.: B185997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The compound 2,3-Dichloro-4,5-difluorobenzonitrile is a highly specialized

chemical. As of the latest literature review, a specific CAS (Chemical Abstracts Service) number

has not been assigned to this exact isomer. The information presented in this guide is based on

available data for closely related analogs and predicted chemical properties. All experimental

work should be conducted with the utmost caution and under the supervision of qualified

personnel.

Introduction
2,3-Dichloro-4,5-difluorobenzonitrile is a halogenated aromatic nitrile. The unique

arrangement of electron-withdrawing chloro and fluoro substituents on the benzonitrile

framework suggests its potential as a versatile building block in medicinal chemistry and

materials science. The nitrile group can be readily transformed into other functional groups,

such as amines, carboxylic acids, and tetrazoles, making it a valuable intermediate for the

synthesis of complex organic molecules. This guide provides an overview of the anticipated

properties, a plausible synthetic approach, and safety considerations for this compound.

Chemical and Physical Properties
While experimental data for 2,3-Dichloro-4,5-difluorobenzonitrile is not available, the

following table summarizes the properties of structurally similar compounds to provide an
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estimated profile.

Property
2,3-Dichloro-4-
fluorobenzonit
rile

2-Chloro-4,5-
difluorobenzo
nitrile

2,4-Dichloro-5-
fluorobenzonit
rile

Predicted: 2,3-
Dichloro-4,5-
difluorobenzo
nitrile

CAS Number
908123-82-0[1]

[2][3][4]

135748-34-4[5]

[6][7][8][9]

128593-93-1[10]

[11][12][13][14]
Not Assigned

Molecular

Formula
C₇H₂Cl₂FN C₇H₂ClF₂N C₇H₂Cl₂FN C₇HCl₂F₂N

Molecular Weight
190.00 g/mol [1]

[2]

173.55 g/mol [5]

[6][7]
190.00 g/mol [10] 208.00 g/mol

Appearance
White to light

yellow solid[11]
- -

Predicted to be a

solid at room

temperature

Storage

Sealed in dry,

room

temperature[1]

- -

Store in a cool,

dry, well-

ventilated area

Proposed Synthetic Pathway
A plausible synthetic route to 2,3-Dichloro-4,5-difluorobenzonitrile can be extrapolated from

the synthesis of its corresponding benzoyl chloride. The key precursor would be 2,3-dichloro-

4,5-difluorobenzoic acid.

A potential multi-step synthesis could involve:

Nitration of a suitable dichlorodifluorobenzene precursor.

Reduction of the nitro group to an amine.

Sandmeyer reaction to introduce the nitrile group.
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Alternatively, a more direct route starting from 2,3-dichloro-4,5-difluorobenzoic acid is proposed

below.

Experimental Protocol: Synthesis from 2,3-dichloro-4,5-
difluorobenzoic acid
This protocol is adapted from the synthesis of 2,3-Dichloro-4,5-difluorobenzoyl chloride[15].

Materials:

2,3-dichloro-4,5-difluorobenzoic acid

Thionyl chloride (SOCl₂)

Dimethylformamide (DMF) (catalytic amount)

Anhydrous ammonia (NH₃)

Dehydrating agent (e.g., Phosphorus pentoxide - P₂O₅ or Trifluoroacetic anhydride - TFAA)

Anhydrous solvent (e.g., Toluene, Dichloromethane)

Procedure:

Acid Chloride Formation: A solution of 2,3-dichloro-4,5-difluorobenzoic acid in an excess of

thionyl chloride with a catalytic amount of DMF is refluxed for 2-3 hours. The excess thionyl

chloride is then removed by distillation to yield crude 2,3-dichloro-4,5-difluorobenzoyl

chloride.[15]

Amide Formation: The crude acid chloride is dissolved in an anhydrous solvent and cooled in

an ice bath. Anhydrous ammonia gas is bubbled through the solution, or a solution of

ammonia in an appropriate solvent is added dropwise, to form 2,3-dichloro-4,5-

difluorobenzamide.

Dehydration to Nitrile: The resulting amide is treated with a dehydrating agent such as

phosphorus pentoxide or trifluoroacetic anhydride in an anhydrous solvent and heated to

yield 2,3-dichloro-4,5-difluorobenzonitrile.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://prepchem.com/2-3-dichloro-4-5-difluorobenzoyl-chloride/
https://prepchem.com/2-3-dichloro-4-5-difluorobenzoyl-chloride/
https://www.benchchem.com/product/b185997?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification: The final product can be purified by recrystallization or column chromatography.

Safety and Handling
Based on the safety data for analogous compounds such as 2,3-Dichloro-4-fluorobenzonitrile,

the following hazards should be considered[1][2]:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[2]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2]

Visualizations
Proposed Synthetic Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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